Cas no 68592-11-0 (2-Chloro-5-(1-chloro-1,3-dihydro-3-oxo-1-isobenzofuranyl)-benzenesulfonyl Chloride)

• Product Name: 2-Chloro-5-(1-chloro-1,3-dihydro-3-oxo-1-isobenzofuranyl)-benzenesulfonyl Chloride
• CAS No: 68592-11-0
• MF: C₁₄H₇Cl₃O₄S
• MW: 377.626980066299
• CID: 971453
• PubChem ID: 3017867
• Update Time: 2025-10-21

2-Chloro-5-(1-chloro-1,3-dihydro-3-oxo-1-isobenzofuranyl)-benzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(1-chloro-1,3-dihydro-3-oxo-1-isobenzofuranyl)benzenesulphonyl chloride
• 2-Chloro-5-(1-chloro-1,3-dihydro-3-oxo-1-isobenzofuranyl)-benzenesulfonyl Chloride
• 2-chloro-5-(1-chloro-3-oxo-2-benzofuran-1-yl)benzenesulfonyl chloride
• 2-chloro-5-(1-chloro-3-oxo-1,3-dihydro-2-benzofuran-1-yl)benzenesulfonyl chloride
• 68592-11-0
• 3-Chloro-3-(4'-chloro-3'-chlorosulphonylphenyl)phthalide
• Benzenesulfonyl chloride, 2-chloro-5-(1-chloro-1,3-dihydro-3-oxo-1-isobenzofuranyl)-
• starbld0005572
• RAF24FUF6G
• EINECS 271-615-1
• DTXSID10988269
• NS00062027
• 2-Chloro-5-(1-chloro-3-oxo-1,3-dihydroisobenzofuran-1-yl)benzenesulfonyl chloride
• 3-Chloro-3-[4-chloro-3-(chlorosulfonyl)phenyl]phthalide
• SCHEMBL6259983
• 2-Chloro-5-(1-chloro-3-oxo-1,3-dihydro-2-benzofuran-1-yl)benzene-1-sulfonyl chloride
• OGMWYNNFMITDOO-UHFFFAOYSA-N
• 2-CHLORO-5-(1-CHLORO-1,3-DIHYDRO-3-OXO-1-ISOBENZOFURANYL)BENZENESULFONYL CHLORIDE
• 3-Chloro-3-[4-chloro-3-(chlorosulfonyl)phenyl]-phthalide

• Inchi： 1S/C14H7Cl3O4S/c15-11-6-5-8(7-12(11)22(17,19)20)14(16)10-4-2-1-3-9(10)13(18)21-14/h1-7H
• InChI Key： OGMWYNNFMITDOO-UHFFFAOYSA-N
• SMILES： ClC1(C2C=CC(=C(C=2)S(=O)(=O)Cl)Cl)C2C=CC=CC=2C(=O)O1

Computed Properties

• Exact Mass: 375.91321
• Monoisotopic Mass: 375.913063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 132-135°C
• Boiling Point: 541.3±50.0 °C at 760 mmHg
• Flash Point: 281.1±30.1 °C
• Solubility: Chlorform (Slightly)
• PSA: 60.44
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-Chloro-5-(1-chloro-1,3-dihydro-3-oxo-1-isobenzofuranyl)-benzenesulfonyl Chloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones

Additional information on 2-Chloro-5-(1-chloro-1,3-dihydro-3-oxo-1-isobenzofuranyl)-benzenesulfonyl Chloride

Compound CAS No 68592-11-0: 2-Chloro-5-(1-chloro-1,3-dihydro-3-oxo-1-isobenzofuranyl)-benzenesulfonyl Chloride

The compound with CAS No 68592-11-0, known as 2-Chloro-5-(1-chloro-1,3-dihydro-3-oxo-1-isobenzofuranyl)-benzenesulfonyl Chloride, is a highly specialized organic molecule with significant applications in advanced chemical synthesis and material science. This compound has garnered attention in recent years due to its unique structural properties and potential for use in the development of novel pharmaceuticals and high-performance materials.

Benzenesulfonyl Chloride derivatives are well-known for their versatility in organic synthesis, particularly as activating agents for aromatic rings. The presence of a chlorine substituent at the 2-position of the benzene ring enhances the reactivity of the molecule, making it a valuable intermediate in the construction of complex organic frameworks. The isobenzofuran moiety attached to the 5-position introduces additional functional diversity, enabling this compound to participate in a wide range of chemical transformations.

Recent studies have highlighted the role of isobenzofuran derivatives in medicinal chemistry, where they are being explored for their potential as scaffolds in drug design. The oxo group within the isobenzofuran ring contributes to the molecule's stability and bioavailability, making it an attractive candidate for pharmacological applications. Additionally, the chlorine substituents at both the benzene and isobenzofuran rings provide opportunities for further functionalization, allowing chemists to tailor the molecule's properties for specific uses.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of chlorosulfonic acid as an intermediate has been shown to significantly influence the yield and purity of the final product. Researchers have also investigated alternative synthetic pathways to improve efficiency and reduce costs, leveraging advancements in catalytic chemistry and green synthesis techniques.

The application of benzenesulfonyl chloride derivatives extends beyond pharmaceuticals into materials science, where they are employed as precursors for high-performance polymers and coatings. The ability to form stable sulfonamides and sulfonate esters makes this compound a key building block in polymer chemistry. Recent breakthroughs in polymerization techniques have further expanded its utility, enabling the creation of materials with tailored mechanical and thermal properties.

From an environmental perspective, there is growing interest in understanding the ecological impact of compounds like CAS No 68592-11-0. Studies are underway to assess its biodegradability and potential toxicity to aquatic life, ensuring that its use aligns with sustainable chemical practices. These efforts are supported by advancements in analytical chemistry, which have made it possible to conduct precise toxicity assessments at various stages of development.

In conclusion, CAS No 68592-11-0, or 2-Chloro-5-(1-chloro-1,3-dihydro-3-oxo-1-isobenzofuranyl)-benzenesulfonyl Chloride, represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future innovations in chemistry is likely to grow even further.